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Compound of Interest

Compound Name: 1-Isopropylproline

Cat. No.: B3108393

This guide provides comprehensive safety and handling information for 1-Isopropylproline,
also known as Proline isopropyl ester. It is intended for researchers, scientists, and
professionals in drug development who may handle this compound. The following sections
detail the substance's hazards, safe handling procedures, and emergency response protocols.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of 1-
Isopropylproline.

Property Value Reference
Molecular Formula C8H15N0O2 [1]
Molecular Weight 157.21 g/mol [1]
Boiling Point 140 - 160 °C (284 - 320 °F) [2]
Density 0.885 g/cms3 at 25 °C (77 °F) [2]
Appearance Colorless liquid [3]
Odor Ammonia-like [3]

Hazard Identification and Classification
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1-Isopropylproline is classified as a hazardous substance. The following table outlines its
GHS classification.

Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids Category 3
vapor.[2]
o H319: Causes serious eye
Eye Irritation Category 2A o
irritation.[2]
Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed.
o H311: Toxic in contact with
Acute Toxicity (Dermal) Category 3 ]
skin.
Acute Toxicity (Inhalation) Category 3 H331: Toxic if inhaled.
) ) o H314: Causes severe skin
Skin Corrosion/Irritation Category 1A
burns and eye damage.
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation.

Hazardous to the Aquatic o
) Category 3 H402: Harmful to aquatic life.
Environment (Acute)

Hazard Pictograms:
alt text
alt text
alt text
alt text

Signal Word:Danger

Precautionary Statements and Safe Handling

The following table summarizes the precautionary statements for handling 1-lsopropylproline.
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Type Code Precautionary Statement

Keep away from heat, sparks,
Prevention P210 open flames, and hot surfaces.
No smoking.[2][4]

Keep container tightly closed.

P233

[2][4]

Ground/bond container and
P240 o _

receiving equipment.[2][4]

Use explosion-proof
P241 electrical/ventilating/lighting

equipment.[2][4]

Use only non-sparking tools.[2
P22 y parking [2]

[4]

Take precautionary measures
pP243 _ o

against static discharge.[2][4]

Wash skin thoroughly after
P264 ,

handling.[2]

Do not eat, drink or smoke
P270 _ _

when using this product.

Use only outdoors or in a well-
pP271 _

ventilated area.[4]

Avoid release to the
P273 _

environment.

Wear protective
P280 gloves/protective clothing/eye

protection/face protection.[2][4]

IF SWALLOWED: Immediately
Response P301 + P310 call a POISON CENTER or

doctor/physician.
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P303 + P361 + P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.[2]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

Immediately call a POISON

P310 .
CENTER or doctor/physician.
P330 Rinse mouth.
Wash contaminated clothing
P363
before reuse.
In case of fire: Use dry sand,
P370 + P378 dry chemical or alcohol-
resistant foam to extinguish.
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[4]
Store in a well-ventilated
P403 + P235
place. Keep cool.[4]
P405 Store locked up.[4]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Experimental Protocols for Safe Handling
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4.1. General Handling and Storage Protocol
e Work Area Preparation:

o Ensure work is conducted in a well-ventilated area, preferably within a chemical fume
hood.

o Remove all potential ignition sources from the vicinity (e.g., open flames, hot plates, spark-
producing equipment).[2]

o Ensure that an emergency eyewash station and safety shower are readily accessible.
o Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.[2]

o Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: Wear a flame-retardant lab coat and closed-toe shoes.[2]

e Handling Procedure:

[e]

Ground and bond containers when transferring the material to prevent static discharge.[2]

[4]

[e]

Use only non-sparking tools.[2][4]

o

Avoid breathing vapors or mists.[4]

[¢]

Avoid contact with skin and eyes.

[¢]

Keep the container tightly closed when not in use.[2][4]

o Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[4]

o Store in a tightly closed container.[2][4]
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o The storage area should be designated for flammable liquids.
4.2. Spill and Emergency Response Protocol

o Small Spills:

[¢]

Evacuate non-essential personnel from the area.

[e]

Wear appropriate PPE as described in section 4.1.

o

Eliminate all ignition sources.

[¢]

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

[¢]

Collect the absorbed material into a sealed, labeled container for proper disposal.

[e]

Clean the spill area with a suitable solvent, followed by soap and water.
e Large Spills:

o Evacuate the area immediately.

o Activate the fire alarm and notify emergency services.

o Do not attempt to clean up the spill without proper training and equipment.
» First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[2]

o Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[5]

o Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[4]
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Caption: Workflow for the safe handling of 1-lsopropylproline.
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Risk Mitigation (Precautionary Statements)
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t
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Caption: Hazard identification and risk mitigation for 1-Isopropylproline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of 1-Isopropylproline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3108393#1-isopropylproline-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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